Cetoniacytone B
Overview
Description
Cetoniacytone B is a natural product found in Actinomyces with data available.
Scientific Research Applications
Biosynthesis and Chemical Structure
- Biosynthesis in Bacteria : Cetoniacytone B is derived from endosymbiotic bacteria like Actinomyces sp., isolated from insects like the rose chafer beetle. These bacteria have a unique gene cluster responsible for synthesizing cetoniacytone B (Wu et al., 2009).
- Structural Analysis : Detailed spectroscopic analysis has been used to determine the structure of cetoniacytone B. Its biosynthesis involves the pentose phosphate pathway, leading to the formation of its characteristic skeleton (Schloerke et al., 2002).
- Sugar Phosphate Cyclase Role : Research shows the involvement of sugar phosphate cyclases (SPCs) in the biosynthesis of cetoniacytone B, highlighting the cyclization of sugar phosphates to produce a variety of cyclitol intermediates (Wu et al., 2007).
properties
Product Name |
Cetoniacytone B |
|---|---|
Molecular Formula |
C7H9NO4 |
Molecular Weight |
171.15 g/mol |
IUPAC Name |
(1R,5S,6R)-4-amino-5-hydroxy-1-(hydroxymethyl)-7-oxabicyclo[4.1.0]hept-3-en-2-one |
InChI |
InChI=1S/C7H9NO4/c8-3-1-4(10)7(2-9)6(12-7)5(3)11/h1,5-6,9,11H,2,8H2/t5-,6+,7-/m0/s1 |
InChI Key |
JKNVJVJEQNRUFL-XVMARJQXSA-N |
Isomeric SMILES |
C1=C([C@@H]([C@@H]2[C@](C1=O)(O2)CO)O)N |
Canonical SMILES |
C1=C(C(C2C(C1=O)(O2)CO)O)N |
synonyms |
cetoniacytone B |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(E)-3-[(1S,2R)-2-[(1R,2R)-2-[(1R,2R)-2-[(1R,2R)-2-[(1R,2S)-2-[(E)-2-[(1R,2R)-2-methylcyclopropyl]ethenyl]cyclopropyl]cyclopropyl]cyclopropyl]cyclopropyl]cyclopropyl]-N-(2-methylpropyl)prop-2-enamide](/img/structure/B1251132.png)
![[4-Methoxy-3-methylsulfanyl-6-(2-pyridyl)-2-pyridyl]methanol](/img/structure/B1251138.png)
